Cas no 56630-94-5 (6,9,12-Octadecatrien-1-ol)
6,9,12-Octadecatrien-1-ol structure
Product Name:6,9,12-Octadecatrien-1-ol
CAS No:56630-94-5
MF:C18H32O
MW:264.446085929871
CID:2187862
PubChem ID:538054
Update Time:2025-04-21
6,9,12-Octadecatrien-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 6,9,12-Octadecatrien-1-ol
- octadeca-6,9,12-trien-1-ol
- DTXSID60972072
- DB-325472
- 56630-94-5
- 24149-05-1
-
- Inchi: 1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h6-7,9-10,12-13,19H,2-5,8,11,14-18H2,1H3
- InChI Key: WFYSUQMCIPGKKK-UHFFFAOYSA-N
- SMILES: OCCCCCC=CCC=CCC=CCCCCC
Computed Properties
- Exact Mass: 264.245315640Da
- Monoisotopic Mass: 264.245315640Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 6.1
- Topological Polar Surface Area: 20.2Ų
6,9,12-Octadecatrien-1-ol Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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